Cas no 775544-69-9 (3-(Trifluoromethyl)-benzeneethanimidamide)

• Product Name: 3-(Trifluoromethyl)-benzeneethanimidamide
• CAS No: 775544-69-9
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• CID: 5057166
• PubChem ID: 14685588
• Update Time: 2026-02-28

3-(Trifluoromethyl)-benzeneethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)phenyl)acetamidine
• 2-[3-(trifluoromethyl)phenyl]ethanimidamide
• Benzeneethanimidamide, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)-benzeneethanimidamide

• Inchi： 1S/C9H9F3N2/c10-9(11,12)7-3-1-2-6(4-7)5-8(13)14/h1-4H,5H2,(H3,13,14)
• InChI Key： VXULOLKXRQPFNY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(=N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 2.1
• Topological Polar Surface Area: 49.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(Trifluoromethyl)-benzeneethanimidamide

3-(Trifluoromethyl)-benzeneethanimidamide (CAS No: 775544-69-9)

3-(Trifluoromethyl)-benzeneethanimidamide, also known by its CAS registry number CAS No: 775544-69-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a benzene ring and an ethanimidamide functional group. The trifluoromethyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 3-(Trifluoromethyl)-benzeneethanimidamide involves a series of carefully designed reactions that ensure high purity and structural integrity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, leveraging techniques such as Suzuki coupling and palladium-catalyzed cross-coupling reactions. These methods not only enhance the yield but also minimize the environmental footprint, aligning with current sustainability goals in chemical manufacturing.

In terms of applications, 3-(Trifluoromethyl)-benzeneethanimidamide has shown promise in drug discovery and development. Its ability to act as a bioisostere or a pharmacophore mimic makes it an attractive candidate for designing novel therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, offering new avenues for treating conditions such as diabetes and neurodegenerative diseases.

Beyond pharmaceutical applications, this compound has found utility in materials science. The trifluoromethyl group contributes to the molecule's hydrophobicity and thermal stability, making it suitable for use in high-performance polymers and advanced coatings. Recent research has explored its role as a building block for constructing stimuli-responsive materials, which can adapt to environmental changes such as temperature or pH levels.

The electronic properties of 3-(Trifluoromethyl)-benzeneethanimidamide have also been harnessed in optoelectronic devices. Its ability to modulate charge transport characteristics makes it a candidate for improving the efficiency of organic light-emitting diodes (OLEDs) and solar cells. Emerging studies are focusing on its integration into hybrid materials that combine organic and inorganic components, aiming to achieve superior device performance.

In terms of environmental considerations, the stability and biodegradation profile of CAS No: 775544-69-9 are critical factors for its safe use. Research indicates that under specific conditions, this compound undergoes controlled degradation, reducing its persistence in the environment. This understanding is crucial for developing eco-friendly chemical processes that minimize ecological impact.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 3-(Trifluoromethyl)-benzeneethanimidamide. Advanced molecular modeling techniques have provided insights into its conformational flexibility and interaction patterns with biological targets. These insights are paving the way for rational drug design strategies that optimize efficacy while minimizing off-target effects.

In conclusion, 3-(Trifluoromethyl)-benzeneethanimidamide, identified by its CAS number CAS No: 775544-69-9, stands at the intersection of cutting-edge research in organic chemistry, materials science, and pharmacology. Its versatile structure and tunable properties make it a valuable asset across diverse industries. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly significant role in advancing technological and therapeutic innovations.